benzyl 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetate

• IUPAC Name: benzyl 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetate
• InChI: InChI=1S/C19H19N3O5/c1-3-26-14-9-10-20-17-16(14)18(24)22(19(25)21(17)2)11-15(23)27-12-13-7-5-4-6-8-13/h4-10H,3,11-12H2,1-2H3
• InChI Key: ZMLUBKWOIGLUAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)OCC3=CC=CC=C3)C
• Molecular Formula: C19H19N3O5
• Molecular Weight: 369.4 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is fused with a pyridine ring, forming a pyrido[2,3-d]pyrimidin-3(4H)-one structure.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine ring, possibly through a condensation reaction. The ethoxy and methyl groups might be added through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and pyridine rings would likely contribute to the compound’s aromaticity.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The ester group could undergo hydrolysis, forming an alcohol and an acid. The pyrimidine ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Biological Potential

• Heterocyclic Compound Synthesis : This compound serves as a precursor in the synthesis of novel heterocyclic compounds with potential anti-inflammatory and analgesic properties. Researchers have developed a series of new chemical structures, demonstrating significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, along with notable analgesic and anti-inflammatory activities. These findings indicate the compound's utility in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem et al., 2020).

• Antiviral and Antitumor Agents : Derivatives of this compound have been investigated for their potential as antiviral and antitumor agents. The research highlights the synthesis of pyrimidin-4-one derivatives, which showed selective inhibition against human dihydroorotate dehydrogenase (DHODH), an enzyme involved in the pyrimidine biosynthesis pathway. This inhibition is associated with antiviral activity, suggesting these derivatives could serve as leads for the development of new antiviral drugs (Munier-Lehmann et al., 2015).

• Antifolate Research : The compound's derivatives have been explored in the context of antifolate research, where they serve as classical and nonclassical antifolate agents. These agents are designed to inhibit dihydrofolate reductase (DHFR), an enzyme critical for cellular proliferation. Such research is crucial for developing chemotherapeutic agents for cancer treatment, showcasing the compound's significance in drug discovery and development (Gangjee et al., 2007).

• Aldose Reductase Inhibitors : Pyrido[1,2-a]pyrimidin-4-one derivatives of this compound have been studied for their activity as aldose reductase (ALR2) inhibitors. These inhibitors are of interest for treating complications of diabetes, such as cataracts and neuropathy. The research demonstrates that derivatives exhibiting significant antioxidant properties alongside their inhibitory activity, indicating their therapeutic potential in oxidative stress-related diseases (La Motta et al., 2007).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its specific biological target.

Safety and Hazards

Without specific information, it’s hard to determine the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses. If it has biological activity, it could be studied as a potential drug. Its chemical properties could also be further investigated.